Cas no 29745-06-0 (7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, mono(1-methylethyl) ester, (exo,exo)- (9CI))

• Product name: 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, mono(1-methylethyl) ester, (exo,exo)- (9CI)
• CAS No: 29745-06-0
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 277429
• PubChem ID: 207351

7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, mono(1-methylethyl) ester, (exo,exo)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, mono(1-methylethyl) ester, (exo,exo)- (9CI)
• 3-propan-2-yloxycarbonyl-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 29745-06-0
• exo-cis-7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid isopropyl ester
• 3-{[(Propan-2-yl)oxy]carbonyl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• DTXSID10952182
• BRN 3963682
• 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, isopropyl ester, exo-(Z)-

• Inchi： InChI=1S/C11H16O5/c1-5(2)15-11(14)9-7-4-3-6(16-7)8(9)10(12)13/h5-9H,3-4H2,1-2H3,(H,12,13)
• InChI Key： QWQBZOTXZNXLIH-UHFFFAOYSA-N
• SMILES： CC(OC(C1C2CCC(O2)C1C(=O)O)=O)C

Computed Properties

• Exact Mass: 228.09978
• Monoisotopic Mass: 228.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.271
• Boiling Point: 354.8°Cat760mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.509
• PSA: 72.83